Cas no 898460-77-0 (N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898460-77-0
• MF: C₂₂H₂₅ClFN₃O₄S
• MW: 481.968006849289
• CID: 6263296
• PubChem ID: 18574534
• Update Time: 2025-10-29

N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• 898460-77-0
• N1-(4-chlorophenyl)-N2-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• N'-(4-chlorophenyl)-N-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• F2571-0496
• AKOS024661265
• N'-(4-chlorophenyl)-N-{2-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide

• Inchi： 1S/C22H25ClFN3O4S/c1-15-14-19(9-10-20(15)24)32(30,31)27-13-3-2-4-18(27)11-12-25-21(28)22(29)26-17-7-5-16(23)6-8-17/h5-10,14,18H,2-4,11-13H2,1H3,(H,25,28)(H,26,29)
• InChI Key： KDYBLFRRDLXKOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(NCCC1CCCCN1S(C1C=CC(=C(C)C=1)F)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 481.1238333g/mol
• Monoisotopic Mass: 481.1238333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 898460-77-0, known as N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule's structure is characterized by a piperidine ring substituted with a benzenesulfonyl group and a chlorophenyl group, which contribute to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds like this one in drug discovery. The benzenesulfonyl group in the molecule plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the presence of the chlorophenyl group enhances the molecule's lipophilicity, making it more suitable for targeting specific biological pathways. These findings underscore the compound's potential as a lead molecule in the development of novel therapeutic agents.

The synthesis of N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling, HWE reaction, and amide bond formation to achieve high yields and purity. The optimization of these synthetic routes has been a focal point in recent publications, emphasizing the importance of green chemistry principles to minimize environmental impact.

One of the most intriguing aspects of this compound is its ability to interact with biological targets such as kinases and proteases. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. For instance, its interaction with cyclooxygenase (COX) enzymes has been explored, revealing its potential as an anti-inflammatory agent. Furthermore, the compound's selectivity towards specific isoforms highlights its suitability for precision medicine approaches.

The structural versatility of this compound also extends to its application in materials science. Its ability to form self-assembled monolayers (SAMs) has been investigated for use in nanotechnology applications, such as biosensors and drug delivery systems. The incorporation of functional groups like the sulfonamide and chlorophenyl moieties allows for tailored surface properties, making it a valuable candidate for advanced material design.

As research on this compound continues to evolve, collaborations between chemists, biologists, and pharmacologists are driving innovation across multiple disciplines. The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has provided deeper insights into its molecular interactions. These advancements are paving the way for more efficient drug design strategies and materials engineering solutions.

In conclusion, N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide represents a cutting-edge example of how modern organic chemistry intersects with biology and materials science. Its unique structure, coupled with emerging research findings, positions it as a key player in advancing both therapeutic development and technological innovations.